4-(difluoromethyl)-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]-4,6-dimethylpyrimidine
• InChI: InChI=1S/C16H20F2N6S/c1-10-8-11(2)20-15(19-10)24-6-4-23(5-7-24)13-9-12(14(17)18)21-16(22-13)25-3/h8-9,14H,4-7H2,1-3H3
• InChI Key: NPMJZJVRUUFETK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC)C
• Molecular Formula: C16H20F2N6S
• Molecular Weight: 366.4 g/mol
• CAS No.: 2640877-95-6

Description

This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, characterized by a six-membered ring with two nitrogen atoms. Its structure includes a difluoromethyl group at position 4, a methylsulfanyl group at position 2, and a piperazine-linked 4,6-dimethylpyrimidine moiety at position 4. The compound’s synthesis likely involves nucleophilic substitution reactions, leveraging excess piperazine to optimize yields during the formation of the piperazine-pyrimidine linkage .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally and functionally related pyrimidine derivatives, focusing on substituent effects, synthetic strategies, and inferred physicochemical properties.

Structural Analogues

Compound	Key Substituents	Molecular Formula	Molar Mass (g/mol)	CAS Number
Target Compound	4-(difluoromethyl), 2-(methylsulfanyl), 6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]	Likely C₁₇H₂₀F₂N₆S	~378	Not provided
4-Chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	4,6-dichloro, 2-(methylsulfanyl), piperazine-bridged pyrimidine	C₁₄H₁₆Cl₂N₆S₂	403.35	339017-81-1
6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine	Methanesulfonyl, morpholine, thienopyrimidine	C₁₈H₂₃N₅O₂S₂	494.19 (MH⁺)	Not provided
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	4-methyl, 6-piperidinyl, 2-amine	C₁₀H₁₆N₄	192.27	Not provided

Substituent Effects and Functional Implications

• Difluoromethyl vs. Chlorine: The target compound’s difluoromethyl group (CF₂H) is a bioisostere for chlorine, offering enhanced metabolic stability and lipophilicity compared to chlorine-containing analogs like the dichloro derivative in .

• Methylsulfanyl vs. Amine/Morpholine :
  The methylsulfanyl group at position 2 contributes to electron-withdrawing effects , stabilizing the pyrimidine ring. In contrast, the 2-amine group in introduces hydrogen-bonding capacity, which may enhance target binding but reduce membrane permeability. The morpholine substituent in adds polarity, likely affecting solubility and pharmacokinetics.

• Piperazine Linkage: The piperazine bridge in the target compound and facilitates conformational flexibility, enabling interactions with diverse biological targets.

Inferred Physicochemical Properties

• Lipophilicity (LogP) :
  The difluoromethyl and methylsulfanyl groups increase the target compound’s logP relative to amine- or morpholine-containing analogs, suggesting better membrane permeability but higher plasma protein binding.

• Solubility : The piperazine moiety enhances water solubility via protonation at physiological pH, a feature shared with and . However, the dimethylpyrimidine group may reduce solubility compared to morpholine derivatives.